(1S,3R)-3-Aminocyclopentanecarboxamide hydrochloride
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Overview
Description
Molecular Structure Analysis
The molecular formula of “(1S,3R)-3-Aminocyclopentanecarboxamide hydrochloride” is not explicitly mentioned in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of “(1S,3R)-3-Aminocyclopentanecarboxamide hydrochloride” are not explicitly mentioned in the search results .Scientific Research Applications
Conformational Analysis and Stereochemistry
The scientific research applications of (1S,3R)-3-Aminocyclopentanecarboxamide hydrochloride extend across various fields, including stereochemistry, pharmaceutical chemistry, and materials science. One notable study focuses on the stereochemistry of peptides containing 1‐aminocyclopentanecarboxylic acid (Acc5). The research reveals the solution and solid-state conformations of a protected homodipeptide of 1‐aminocyclopentanecarboxylic acid, establishing a β‐turn conformation in chloroform and dimethylsulfoxide solutions. X-ray diffraction studies further confirm a type III β‐turn conformation in the solid state, stabilized by a 4 → 1 hydrogen bond. This study underscores the significance of (1S,3R)-3-Aminocyclopentanecarboxamide hydrochloride in understanding peptide conformations (Bardi, Piazzesi, Toniolo, Sukumar, & Balaram, 1986).
Synthesis of Stereoisomers and Analogs
Another significant application is in the synthesis of analogues and stereoisomers. Research has been conducted on preparing all four stereoisomers of 3-aminocyclopentanecarboxylic acid as analogues of the inhibitory neurotransmitter GABA. This synthesis plays a crucial role in pharmaceutical research, especially in understanding and developing compounds with potential neurological activity (Allan, Johnston, & Twitchin, 1979).
Potential Antitumor Applications
The compound's structural analogs have also been investigated for potential antitumor applications. For example, the synthesis of 1-amino-2-hydroxycyclopentanecarboxylic acid aims at exploring structural analogs of natural amino acids with established antitumor agents, indicating a broader scope of (1S,3R)-3-Aminocyclopentanecarboxamide hydrochloride in medical research (Huddle & Skinner, 1971).
Antiviral Activity and Resistance Mechanisms
In the field of virology, studies have explored the specific anti‐influenza action of related compounds, such as amantadine, shedding light on the molecular basis of resistance in influenza A viruses. Such research has implications for developing antiviral drugs and understanding the mechanisms of action and resistance, which could extend to analogs like (1S,3R)-3-Aminocyclopentanecarboxamide hydrochloride (Hay et al., 1985).
Neuropharmacology and Receptor Agonism
Further applications are found in neuropharmacology, where analogs such as (1S,3R)-1-Aminocyclopentane-1,3-dicarboxylic acid have been characterized for their potency and selectivity at metabotropic excitatory amino acid receptors. This research contributes to understanding and developing therapeutic agents for neurological conditions (Schoepp, Johnson, True, & Monn, 1991).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(1S,3R)-3-aminocyclopentane-1-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O.ClH/c7-5-2-1-4(3-5)6(8)9;/h4-5H,1-3,7H2,(H2,8,9);1H/t4-,5+;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSRWLCOQZWXHDK-UYXJWNHNSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC1C(=O)N)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](C[C@H]1C(=O)N)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1S,3R)-3-Aminocyclopentanecarboxamide hydrochloride | |
CAS RN |
2307754-28-3 |
Source
|
Record name | rac-(1R,3S)-3-aminocyclopentane-1-carboxamide hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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